Cas no 41993-30-0 (Acetamide,N-[5-(2-chlorophenyl)-2,3-dihydro-2-oxo-1H-1,4-benzodiazepin-7-yl]-)

Acetamide,N-[5-(2-chlorophenyl)-2,3-dihydro-2-oxo-1H-1,4-benzodiazepin-7-yl]- structure
41993-30-0 structure
Product Name:Acetamide,N-[5-(2-chlorophenyl)-2,3-dihydro-2-oxo-1H-1,4-benzodiazepin-7-yl]-
CAS No:41993-30-0
MF:C17H14ClN3O2
MW:327.764962673187
CID:330964
PubChem ID:162054
Update Time:2025-04-19

Acetamide,N-[5-(2-chlorophenyl)-2,3-dihydro-2-oxo-1H-1,4-benzodiazepin-7-yl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide,N-[5-(2-chlorophenyl)-2,3-dihydro-2-oxo-1H-1,4-benzodiazepin-7-yl]-
    • 7-Acetamido Clonazepam
    • 7-Acetaminoclonazepam
    • N-[5-(2-CHLOROPHENYL)-2,3-DIHYDRO-2-OXO-1H-1,4-BENZODIAZEPIN-7-YL]ACETAMIDE
    • 7-Acetamido Clonazepam 1.0 mg
    • mL in Methanol
    • 7-Acetamidoclonazepam
    • Chloroacetylaminazepam
    • 7-Aaclz
    • N-[5-(2-Chlorophenyl)-2-hydroxy-3H-1,4-benzodiazepin-7-yl]ethanimidic acid
    • CSSPKOOFFDJUJC-UHFFFAOYSA-N
    • N-[5-(2-chlorophenyl)-2-oxo-1,3-dihydro-1,4-benzodiazepin-7-yl]acetamide
    • UNII-6431E305BB
    • 7-Acetamido Clonazepam 1.0 mg/mL in Methanol
    • 41993-30-0
    • Q27263691
    • DTXSID30962142
    • Acetamide, N-(5-(2-chlorophenyl)-2,3-dihydro-2-oxo-1H-1,4-benzodiazepin-7-yl)-
    • 6431E305BB
    • CHEBI:190047
    • 7-acetamido-clonazepam
    • Inchi: 1S/C17H14ClN3O2/c1-10(22)20-11-6-7-15-13(8-11)17(19-9-16(23)21-15)12-4-2-3-5-14(12)18/h2-8H,9H2,1H3,(H,20,22)(H,21,23)
    • InChI Key: CSSPKOOFFDJUJC-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C1C2C=C(C=CC=2NC(CN=1)=O)NC(C)=O

Computed Properties

  • Exact Mass: 327.0774544g/mol
  • Monoisotopic Mass: 327.0774544g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 70.6Ų

Experimental Properties

  • Melting Point: >300°C
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